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Compound of Interest

Compound Name: 2-Propoxyaniline hydrochloride

Cat. No.: B1644150 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the safety, handling, and emergency protocols for

2-Propoxyaniline hydrochloride. As a chemical intermediate potentially used in complex

organic synthesis and drug discovery, a thorough understanding of its hazard profile is

paramount for ensuring laboratory safety and experimental integrity. This document moves

beyond a standard Safety Data Sheet (SDS) to explain the causality behind safety

recommendations, address gaps in the available toxicological data, and provide actionable

protocols for its use in a research and development setting.

Chemical and Physical Identity
2-Propoxyaniline hydrochloride is the salt form of the parent aniline derivative, 2-

propoxyaniline. It is essential to distinguish between the base and its hydrochloride salt,

although they may share some hazard classifications. A notable ambiguity exists in public

databases regarding the specific CAS Number for the hydrochloride salt versus the free base.

Researchers should verify the identity of their specific material. The compound is typically

supplied as a solid powder.

Table 1: Physicochemical Properties of 2-Propoxyaniline and its Hydrochloride Salt
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Property Value Source

Chemical Name 2-Propoxyaniline hydrochloride N/A

Synonyms
Benzenamine, 2-propoxy-,

hydrochloride
[1]

Molecular Formula C₉H₁₄ClNO (Hydrochloride)

Molecular Weight 187.67 g/mol (Hydrochloride) [1]

CAS Number
220594-10-5 or 4469-78-7

(ambiguity exists)
[2][3]

Appearance Solid, powder

Melting Point
142 °C (unspecified form)[1],

177-179 °C (hydrochloride)
[1]

Boiling Point
249.3 °C at 760 mmHg

(unspecified form)
[1]

Flash Point 106.6 °C (unspecified form) [1]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazards. For 2-Propoxyaniline hydrochloride,

the classification indicates significant acute toxicity, irritation potential, and environmental

hazards.

Table 2: GHS Hazard Classification
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Element Classification Source

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H332:

Harmful if inhaled. H335: May

cause respiratory irritation.

H410: Very toxic to aquatic life

with long lasting effects.

Precautionary Statements

Prevention: P261, P264, P270,

P271, P273, P280 Response:

P301+P312, P302+P352,

P304+P340,

P305+P351+P338, P312

Storage: P403+P233, P405

Disposal: P501

[4][5][6]

The following diagram illustrates the logical flow from hazard identification to the final label

elements that a researcher will encounter on the chemical container.
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Caption: GHS Hazard Communication Workflow.

Toxicological Profile: An Emphasis on Data Gaps
While the GHS classification provides clear warnings for acute toxicity and irritation, a review of

available safety data sheets reveals a significant lack of information regarding chronic or long-

term effects.[7]
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Acute Toxicity: The compound is classified as harmful via oral, dermal, and inhalation routes.

This necessitates the use of comprehensive personal protective equipment (PPE) to prevent

any direct contact or aerosol inhalation. The respiratory irritation potential (H335) further

underscores the need for handling within a certified chemical fume hood.

Irritation: It is a confirmed skin and serious eye irritant. This is a direct causal factor for the

mandatory use of chemical-resistant gloves and safety goggles.

Chronic Effects: Crucially, data on carcinogenicity, germ cell mutagenicity, and reproductive

toxicity are largely unavailable or have not been thoroughly investigated.[7]

Expert Insight: For a research chemical with an incomplete toxicological profile, scientists must

operate under the principle of precautionary risk management. The absence of data should not

be interpreted as an absence of hazard. All handling protocols should therefore be designed to

minimize exposure to a level that is As Low As Reasonably Achievable (ALARA).

Safe Handling and Storage Protocols
Adherence to a strict, validated handling protocol is non-negotiable. The following steps are

designed to mitigate the risks identified in the GHS classification.

Experimental Protocol: Weighing and Handling of Solid
2-Propoxyaniline Hydrochloride

Preparation: Before handling, ensure the designated chemical fume hood has been certified

within the last year. Place a plastic-backed absorbent liner on the work surface to contain

any potential spills.

PPE Donning: Don appropriate PPE as outlined in Section 5. This must include a lab coat,

nitrile gloves (or other chemically-resistant gloves), and chemical safety goggles.

Chemical Transport: Transport the sealed container from its storage location to the fume

hood.

Weighing: Perform all weighing operations within the fume hood. Use a dedicated spatula. To

minimize the generation of airborne dust, do not pour the powder from a height. Instead,

gently tap the material from the container onto the weigh boat.
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Container Sealing: Immediately after dispensing the required amount, securely reseal the

container.[7] Wipe the exterior of the container with a damp cloth to remove any residual

powder before returning it to storage.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

powder slowly to avoid splashing.

Waste Disposal: Dispose of all contaminated materials (weigh boats, liners, gloves) in a

designated hazardous waste container.

Decontamination: Clean the work surface and spatula thoroughly.

Hand Washing: After removing PPE, wash hands thoroughly with soap and water.

Storage Conditions
Location: Store in a dry, well-ventilated area.[7]

Container: Keep the container tightly closed and upright to prevent leakage.[7]

Security: The precautionary statement P405 (Store locked up) suggests that access to this

chemical should be controlled and limited to authorized personnel.[5][6]

Incompatibilities: Store away from strong oxidizing agents, strong reducing agents, acids,

and bases.[8]

Exposure Control and Personal Protective
Equipment (PPE)
Engineering controls, such as a chemical fume hood, are the primary line of defense.[6] PPE

serves as the essential final barrier. The choice of PPE must be directly correlated with the

hazards of the substance and the specific task being performed.

Table 3: Recommended PPE for Laboratory Use
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Protection Type Specification Rationale

Engineering Chemical Fume Hood

Mitigates inhalation hazard

(H332) and respiratory irritation

(H335).

Eye/Face Chemical safety goggles

Protects against serious eye

irritation (H319) from dust or

splashes. Must comply with

OSHA 29 CFR 1910.133 or

EN166 standards.[7][8]

Hand
Chemically-resistant gloves

(e.g., Nitrile)

Prevents skin contact (H312)

and skin irritation (H315).

Body Laboratory Coat

Protects against incidental skin

contact and contamination of

personal clothing.

The following workflow provides a logical decision path for ensuring adequate protection.
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Caption: PPE Selection Workflow.
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Emergency Procedures and First Aid
Immediate and correct response to an exposure is critical. All laboratory personnel must be

familiar with these procedures and the location of emergency equipment like safety showers

and eyewash stations.

First-Aid Measures
General Advice: In case of any exposure or if you feel unwell, seek immediate medical

attention and show the Safety Data Sheet to the attending physician.[7]

Inhalation: Immediately move the victim to fresh air. If breathing is difficult or symptoms

persist, seek medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[7] If skin irritation occurs or

persists, get medical advice.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[4][7] Keep the eyelid wide open while rinsing. Seek

immediate medical attention.[7]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7]
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Caption: Emergency First-Aid Response Flowchart.

Accidental Release Measures (Spill Cleanup)
Evacuate: Ensure all non-essential personnel evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don full personal protective equipment, including respiratory protection if the spill is

large or outside a fume hood.

Containment: Prevent the spill from entering drains or waterways.[7]

Cleanup: For a solid spill, carefully sweep or vacuum the material and place it into a suitable,

labeled container for hazardous waste disposal.[7] Avoid generating dust.

Decontamination: Clean the spill area thoroughly once the material has been collected.

Fire and Explosion Hazard Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1644150?utm_src=pdf-body-img
https://www.combi-blocks.com/msds/ST-3564.pdf
https://www.combi-blocks.com/msds/ST-3564.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7] Do not use a

direct water jet, as it may spread the material.

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating

gases, including carbon monoxide, nitrogen oxides (NOx), and hydrogen chloride gas.[7][9]

Firefighter Advice: Firefighters must wear self-contained breathing apparatus (SCBA) and full

protective gear.[7][9]

Conclusion and Scientific Prudence
2-Propoxyaniline hydrochloride is a hazardous chemical that demands respect and careful

handling. Its acute toxicity via all major exposure routes and its confirmed status as a skin and

eye irritant are well-established. However, the most significant takeaway for the research

scientist is the pronounced lack of chronic toxicological data. This data gap necessitates a

conservative approach to safety, treating the compound as potentially having long-term health

effects and ensuring that all handling is conducted with the goal of zero exposure. By

implementing robust engineering controls, adhering to validated handling protocols, and

utilizing appropriate PPE, researchers can work safely with this compound while advancing

their scientific objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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